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Compound of Interest

Compound Name: Sodium naphthionate

Cat. No.: B093542 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of sodium naphthionate, a versatile

chemical compound with significant applications in various industrial and scientific fields. This

document consolidates information on its nomenclature, chemical properties, synthesis, and

analytical methodologies. While the primary applications of sodium naphthionate lie outside

the direct realm of drug development as a therapeutic agent, its potential antioxidant properties

and use as an intermediate in the synthesis of biologically active molecules warrant its

consideration by the pharmaceutical research community.

Nomenclature and Synonyms
Sodium naphthionate is systematically known as sodium 4-amino-1-naphthalenesulfonate.

Due to its widespread use and historical context, it is referred to by a multitude of synonyms in

chemical literature and commercial databases. A comprehensive list of these synonyms is

provided in Table 1 for clear identification and cross-referencing.

Table 1: Synonyms and Identifiers for Sodium Naphthionate
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Synonym Identifier Type Identifier

Sodium 4-amino-1-

naphthalenesulfonate
IUPAC Name

sodium;4-aminonaphthalene-

1-sulfonate[1]

Naphthionic acid, sodium salt Common Name -

1-Naphthalenesulfonic acid, 4-

amino-, monosodium salt
Chemical Name -

1-Naphthylamine-4-sulfonic

acid sodium salt
Chemical Name -

Sodium 1-aminonaphthalene-

4-sulfonate
Chemical Name -

4-Aminonaphthalene-1-

sulfonic acid sodium salt
Chemical Name -

Naphthionine Trivial Name [1]

Sodium 1-naphthylamine-4-

sulfonate
Chemical Name [1]

1,4-Naphthionic monosodium

salt
Chemical Name [1]

Sodium alpha-naphthylamine-

4-sulfonate
Chemical Name [1]

Para-Naphthionic Acid, Na Salt Chemical Name -

- CAS Number 130-13-2[2]

- PubChem CID 23665720[1]

- EC Number 204-975-5[1]

- UNII I33I8X596V[1]

- InChI

InChI=1S/C10H9NO3S.Na/c11

-9-5-6-10(15(12,13)14)8-4-2-1-

3-7(8)9;/h1-6H,11H2,

(H,12,13,14);/q;+1/p-1[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://sielc.com/separation-of-4-amino-1-naphthalenesulfonic-acid-on-newcrom-c18-hplc-column
https://sielc.com/separation-of-4-amino-1-naphthalenesulfonic-acid-on-newcrom-c18-hplc-column
https://sielc.com/separation-of-4-amino-1-naphthalenesulfonic-acid-on-newcrom-c18-hplc-column
https://sielc.com/separation-of-4-amino-1-naphthalenesulfonic-acid-on-newcrom-c18-hplc-column
https://sielc.com/separation-of-4-amino-1-naphthalenesulfonic-acid-on-newcrom-c18-hplc-column
http://annalsofrscb.ro/index.php/journal/article/view/6670
https://sielc.com/separation-of-4-amino-1-naphthalenesulfonic-acid-on-newcrom-c18-hplc-column
https://sielc.com/separation-of-4-amino-1-naphthalenesulfonic-acid-on-newcrom-c18-hplc-column
https://sielc.com/separation-of-4-amino-1-naphthalenesulfonic-acid-on-newcrom-c18-hplc-column
https://sielc.com/separation-of-4-amino-1-naphthalenesulfonic-acid-on-newcrom-c18-hplc-column
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


- InChIKey
JWSRMCCRAJUMLX-

UHFFFAOYSA-M[1]

- Canonical SMILES
C1=CC=C2C(=C1)C(=CC=C2

S(=O)(=O)[O-])N.[Na+][1]

Physicochemical Properties
Sodium naphthionate is the sodium salt of naphthionic acid, an aminonaphthalenesulfonic

acid. It typically appears as a white to light yellow crystalline powder and is soluble in water. A

summary of its key physicochemical properties is presented in Table 2.

Table 2: Physicochemical Properties of Sodium Naphthionate

Property Value Reference

Molecular Formula C₁₀H₈NNaO₃S [1]

Molecular Weight 245.23 g/mol [1]

Appearance
White to light yellow crystalline

powder
[2]

Melting Point >300 °C (decomposes) [3]

Solubility Soluble in water [2]

pKa (of parent acid) ~3.7

Experimental Protocols
Synthesis of Sodium Naphthionate
The synthesis of sodium naphthionate is typically achieved through the sulfonation of 1-

naphthylamine followed by neutralization with a sodium base. The following protocol is a

representative example found in the chemical literature.

Protocol: Sulfonation of 1-Naphthylamine and Neutralization

Materials:
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1-Naphthylamine

Concentrated sulfuric acid (98%)

Sodium hydroxide (NaOH)

Water

Procedure:

Sulfonation: 1-Naphthylamine is slowly added to an equimolar amount of concentrated

sulfuric acid under controlled temperature conditions, typically with cooling to prevent

excessive heat generation. The mixture is then heated to promote the sulfonation reaction,

leading to the formation of 4-amino-1-naphthalenesulfonic acid (naphthionic acid).

Neutralization: The reaction mixture containing naphthionic acid is cooled and then carefully

neutralized with a solution of sodium hydroxide. The pH is adjusted to approximately 7.

Isolation: The resulting solution is then cooled to induce the precipitation of sodium
naphthionate. The precipitate is collected by filtration, washed with cold water or a saturated

sodium chloride solution to remove impurities, and then dried.

Quantitative Analysis
While a specific, universally validated protocol for the quantitative analysis of sodium
naphthionate is not readily available in the public domain, methods for the analysis of related

naphthalenesulfonic acid derivatives can be adapted. High-Performance Liquid

Chromatography (HPLC) is the most suitable technique for this purpose.

Exemplary HPLC Method for Naphthalenesulfonic Acids:

Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., phosphate buffer,

pH 3-7) and an organic modifier (e.g., acetonitrile or methanol). The use of an ion-pairing

agent, such as tetrabutylammonium hydrogen sulfate, can improve peak shape and retention

for these anionic compounds.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b093542?utm_src=pdf-body
https://www.benchchem.com/product/b093542?utm_src=pdf-body
https://www.benchchem.com/product/b093542?utm_src=pdf-body
https://www.benchchem.com/product/b093542?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detection: UV detection at a wavelength corresponding to the absorbance maximum of

sodium naphthionate (typically in the range of 220-250 nm).

Quantification: Quantification is achieved by creating a calibration curve with a series of

external standards of known concentrations.

Biological Activity and Signaling Pathways
Currently, there is a significant lack of published research directly investigating the role of

sodium naphthionate in specific biological signaling pathways relevant to drug development.

While some sources mention its "potential antioxidant properties," these claims are not

substantiated with detailed mechanistic studies or identification of the cellular pathways it may

modulate.

The antioxidant potential of aminonaphthalenesulfonic acids, in general, could theoretically

involve mechanisms such as:

Direct Radical Scavenging: The amino group on the naphthalene ring could potentially

donate a hydrogen atom to neutralize free radicals.

Metal Ion Chelation: The sulfonic acid group might participate in chelating pro-oxidant metal

ions.

However, without experimental evidence, these remain speculative. No studies were identified

that link sodium naphthionate to key antioxidant signaling pathways such as the Nrf2-Keap1

pathway or its influence on antioxidant enzymes like superoxide dismutase (SOD) or catalase.

The primary focus of research on sodium naphthionate has been its application as a crucial

intermediate in the synthesis of azo dyes. Its utility in the pharmaceutical field appears to be

limited to its role as a starting material or intermediate for the synthesis of more complex

molecules that may possess biological activity.

Logical Relationships and Workflows
To illustrate the context of sodium naphthionate in chemical synthesis, the following diagram

outlines its position as an intermediate.
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Synthesis Workflow Involving Sodium Naphthionate

Naphthalene

1-Naphthylamine

Amination

Naphthionic Acid
(4-Amino-1-naphthalenesulfonic acid)

Sulfonation

Sodium Naphthionate

Neutralization

Azo Dyes

Diazotization & Coupling

Other Chemical Intermediates

Further Synthesis

Click to download full resolution via product page

Caption: Synthetic pathway from naphthalene to azo dyes, highlighting the role of sodium
naphthionate as a key intermediate.

Conclusion
Sodium naphthionate is a well-established chemical compound with a rich history in the dye

manufacturing industry. Its chemical identity is well-defined, with numerous synonyms in use.

While its synthesis and basic properties are documented, there is a notable absence of in-

depth research into its biological activities and potential roles in cellular signaling pathways. For

drug development professionals, the current value of sodium naphthionate lies primarily in its

capacity as a versatile chemical intermediate for the synthesis of novel compounds, rather than

as a direct therapeutic agent. Future research could explore its potential antioxidant properties

in more detail to determine if it has any direct biological effects worthy of further investigation in
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a pharmaceutical context. Until then, its role remains firmly in the realm of industrial and

synthetic chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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